Cas no 431935-02-3 (2-Bromo-6-ethoxy-4-formylphenyl benzoate)

• Product Name: 2-Bromo-6-ethoxy-4-formylphenyl benzoate
• CAS No: 431935-02-3
• MF: C₁₆H₁₃BrO₄
• MW: 349.176024198532
• MDL: MFCD02256623
• CID: 3057948
• PubChem ID: 806870
• Update Time: 2025-10-28

2-Bromo-6-ethoxy-4-formylphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-ethoxy-4-formylphenyl benzoate
• (2-bromo-6-ethoxy-4-formylphenyl) benzoate
• EN300-227998
• BBL024048
• STK346612
• 431935-02-3
• AKOS000290854
• VS-07622

• MDL： MFCD02256623
• Inchi： 1S/C16H13BrO4/c1-2-20-14-9-11(10-18)8-13(17)15(14)21-16(19)12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： NEEVNQKLNNOCDG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC(C1C=CC=CC=1)=O)OCC

Computed Properties

• Exact Mass: 347.99972Da
• Monoisotopic Mass: 347.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 510.8±50.0 °C at 760 mmHg
• Flash Point: 262.7±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Bromo-6-ethoxy-4-formylphenyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-ethoxy-4-formylphenyl benzoate

Recent Advances in the Study of 2-Bromo-6-ethoxy-4-formylphenyl benzoate (CAS: 431935-02-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-ethoxy-4-formylphenyl benzoate (CAS: 431935-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Bromo-6-ethoxy-4-formylphenyl benzoate as a versatile intermediate in the synthesis of more complex bioactive molecules. Its bromo and formyl functional groups make it particularly useful for cross-coupling reactions, which are essential in the construction of pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic utility, 2-Bromo-6-ethoxy-4-formylphenyl benzoate has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. Researchers are now exploring its mechanism of action, with a focus on its interaction with key signaling pathways such as NF-κB and MAPK.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-Bromo-6-ethoxy-4-formylphenyl benzoate demonstrated promising activity in protecting neuronal cells from oxidative stress, a key factor in diseases like Alzheimer's and Parkinson's. These findings open new avenues for the development of neuroprotective agents.

Despite these promising results, challenges remain in the optimization of 2-Bromo-6-ethoxy-4-formylphenyl benzoate for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Current research is focused on modifying the compound's scaffold to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-Bromo-6-ethoxy-4-formylphenyl benzoate (CAS: 431935-02-3) represents a valuable tool in chemical biology and a promising lead compound in pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule makes it particularly interesting for multidisciplinary research. Future studies should focus on elucidating its precise mechanisms of action and optimizing its structure for therapeutic applications.